Cas no 1897930-93-6 (1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine)

• Product Name: 1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine
• CAS No: 1897930-93-6
• MF: C₁₃H₁₇BrFN
• MW: 286.183186292648
• CID: 5766129
• PubChem ID: 117461248
• Update Time: 2025-06-08

1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromo-3-fluorophenyl)cyclohexyl]methanamine
• 1897930-93-6
• EN300-1936298
• 1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine

• Inchi： 1S/C13H17BrFN/c14-11-5-4-10(8-12(11)15)13(9-16)6-2-1-3-7-13/h4-5,8H,1-3,6-7,9,16H2
• InChI Key： CKBZAYQRHWBGHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 285.05284g/mol
• Monoisotopic Mass: 285.05284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine

Comprehensive Overview of 1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine (CAS No. 1897930-93-6)

1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine (CAS No. 1897930-93-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclohexylmethanamine core substituted with a 4-bromo-3-fluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The growing demand for fluorinated compounds and bromo-substituted aromatic amines in medicinal chemistry has propelled the study of 1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine. Its structural motifs are frequently explored in the development of kinase inhibitors and GPCR modulators, which are hot topics in current pharmaceutical research. Users searching for "fluorophenyl derivatives in drug design" or "bromo-fluoro aromatic amines applications" will find this compound highly relevant to their inquiries.

From a synthetic chemistry perspective, CAS No. 1897930-93-6 exemplifies the strategic incorporation of halogen atoms (bromine and fluorine) to enhance molecular interactions and stability. This aligns with the broader industry trend of optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) in drug candidates. Searches related to "halogen effects on drug potency" or "cyclohexylamine derivatives in medicinal chemistry" often highlight compounds like this as case studies.

In analytical chemistry, 1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine is characterized by advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its high purity and structural integrity, which are critical for reproducibility in research. Laboratories focusing on "quality control of chiral amines" or "spectroscopic analysis of halogenated compounds" frequently reference this compound in their protocols.

The compound’s relevance extends to material science, where its aromatic and aliphatic hybrid structure inspires innovations in organic electronics and polymeric materials. With increasing interest in "smart materials for biomedical devices", researchers are investigating how such multifunctional amines can contribute to next-generation technologies. This interdisciplinary appeal makes CAS No. 1897930-93-6 a versatile subject in both academic and industrial settings.

Environmental and regulatory considerations also play a role in the study of 1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine. As sustainability becomes a priority, scientists are evaluating greener synthetic routes for halogenated compounds. Queries like "eco-friendly synthesis of bromo-fluoro aromatics" reflect this shift, emphasizing the need for efficient catalysis and waste reduction in producing such intermediates.

In summary, 1-(4-bromo-3-fluorophenyl)cyclohexylmethanamine (CAS No. 1897930-93-6) represents a convergence of pharmaceutical innovation, synthetic expertise, and material science advancements. Its halogen-rich architecture and cyclohexylamine backbone offer myriad possibilities for researchers addressing contemporary challenges in health and technology. For those exploring "emerging chemical building blocks" or "tailored amines for drug development", this compound serves as a compelling example of modern chemical ingenuity.